Cas no 16473-21-5 (Benzonitrile, 4-(fluoromethyl)-)

Benzonitrile, 4-(fluoromethyl)- structure
16473-21-5 structure
Product Name:Benzonitrile, 4-(fluoromethyl)-
CAS No:16473-21-5
MF:C8H6FN
MW:135.138345241547
CID:1348698
PubChem ID:13117969
Update Time:2025-04-20

Benzonitrile, 4-(fluoromethyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzonitrile, 4-(fluoromethyl)-
    • 4-(fluoromethyl)benzonitrile
    • DTXSID40519328
    • SCHEMBL10270726
    • 16473-21-5
    • Inchi: 1S/C8H6FN/c9-5-7-1-3-8(6-10)4-2-7/h1-4H,5H2
    • InChI Key: HOMGOLHKENPGOG-UHFFFAOYSA-N
    • SMILES: FCC1C=CC(C#N)=CC=1

Computed Properties

  • Exact Mass: 135.04848
  • Monoisotopic Mass: 135.048427358g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 139
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 23.8Ų

Experimental Properties

  • PSA: 23.79

Benzonitrile, 4-(fluoromethyl)- Related Literature

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